Cas no 104907-38-2 (Benzeneacetic acid,2-(3-phenyl-5-isoxazolyl)-)
104907-38-2 structure
Product Name:Benzeneacetic acid,2-(3-phenyl-5-isoxazolyl)-
CAS No:104907-38-2
MF:C17H13NO3
MW:279.290024518967
CID:183726
PubChem ID:184423
Update Time:2025-04-19
Benzeneacetic acid,2-(3-phenyl-5-isoxazolyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid,2-(3-phenyl-5-isoxazolyl)-
- 2-[2-(3-phenyl-1,2-oxazol-5-yl)phenyl]acetic acid
- [2-(3-phenyl-1,2-oxazol-5-yl)phenyl]acetic acid
- AC1L4EVB
- AC1Q5VNS
- ACMC-20dji1
- AR-1A8745
- CTK4A3475
- KST-1A0691
- Benzeneacetic acid, 2-(3-phenyl-5-isoxazolyl)-
- DTXSID70146828
- 2-(2-(3-Phenylisoxazol-5-yl)phenyl)acetic acid
- 104907-38-2
-
- Inchi: 1S/C17H13NO3/c19-17(20)10-13-8-4-5-9-14(13)16-11-15(18-21-16)12-6-2-1-3-7-12/h1-9,11H,10H2,(H,19,20)
- InChI Key: DJULHWFVIISITD-UHFFFAOYSA-N
- SMILES: O1C(=CC(C2C=CC=CC=2)=N1)C1C=CC=CC=1CC(=O)O
Computed Properties
- Exact Mass: 279.08959
- Monoisotopic Mass: 279.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- Density: 1.249
- Boiling Point: 524.9°Cat760mmHg
- Flash Point: 271.3°C
- Refractive Index: 1.604
- PSA: 63.33
- LogP: 3.63570
Benzeneacetic acid,2-(3-phenyl-5-isoxazolyl)- Related Literature
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Szilvia Nagy,János Pipek Phys. Chem. Chem. Phys., 2015,17, 31558-31565
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